3-((4-Ethoxyphenyl)amino)-1-(o-tolyl)pyrrolidine-2,5-dione

• IUPAC Name: 3-(4-ethoxyanilino)-1-(2-methylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C19H20N2O3/c1-3-24-15-10-8-14(9-11-15)20-16-12-18(22)21(19(16)23)17-7-5-4-6-13(17)2/h4-11,16,20H,3,12H2,1-2H3
• InChI Key: HSKBZALPXTZIAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2CC(=O)N(C2=O)C3=CC=CC=C3C
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

3-((4-Ethoxyphenyl)amino)-1-(o-tolyl)pyrrolidine-2,5-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as EPPD and is primarily used in the synthesis of pharmaceutical compounds.

Mechanism of Action

The mechanism of action of 3-((4-Ethoxyphenyl)amino)-1-(o-tolyl)pyrrolidine-2,5-dione is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, which are involved in the synthesis of various compounds in the body.
Biochemical and Physiological Effects:
3-((4-Ethoxyphenyl)amino)-1-(o-tolyl)pyrrolidine-2,5-dione has been found to have various biochemical and physiological effects. It has been shown to have potent anti-inflammatory and analgesic properties. It has also been found to have antimicrobial activity and has been used in the treatment of various infections.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-((4-Ethoxyphenyl)amino)-1-(o-tolyl)pyrrolidine-2,5-dione is its potent pharmacological activity. This compound has been found to have a wide range of applications in various areas of scientific research. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-((4-Ethoxyphenyl)amino)-1-(o-tolyl)pyrrolidine-2,5-dione. One of the primary areas of research is the development of new drugs based on this compound. Researchers are also exploring the potential applications of this compound in the treatment of various diseases. Additionally, there is a need for further research to understand the mechanism of action of this compound and its potential toxicity.
Conclusion:
In conclusion, 3-((4-Ethoxyphenyl)amino)-1-(o-tolyl)pyrrolidine-2,5-dione is a chemical compound that has gained significant attention in the field of scientific research. This compound has a wide range of potential applications, including the development of new drugs and the treatment of various diseases. Further research is needed to fully understand the mechanism of action and potential toxicity of this compound.

Synthesis Methods

The synthesis of 3-((4-Ethoxyphenyl)amino)-1-(o-tolyl)pyrrolidine-2,5-dione involves the reaction of 4-ethoxyaniline with o-tolyl acetic acid in the presence of a catalyst. The resulting product is then subjected to cyclization to form the final compound. The synthesis of this compound is of great importance in the pharmaceutical industry as it is used in the production of various drugs.

Scientific Research Applications

3-((4-Ethoxyphenyl)amino)-1-(o-tolyl)pyrrolidine-2,5-dione has been extensively studied for its potential applications in various areas of scientific research. One of the primary areas of research is the development of new drugs. This compound has been found to have potent pharmacological activity and has been used in the synthesis of various drugs.